1-(3-Ethyl-1-methyl-1h-1,2,4-triazol-5-yl)-3-methylbutan-1-amine

• Molecular Formula: C10H20N4
• Molecular Weight: 196.29 g/mol
• IUPAC Name: 1-(5-ethyl-2-methyl-1,2,4-triazol-3-yl)-3-methylbutan-1-amine
• InChI: InChI=1S/C10H20N4/c1-5-9-12-10(14(4)13-9)8(11)6-7(2)3/h7-8H,5-6,11H2,1-4H3
• InChI Key: NGAFKXCDTPTLGF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN(C(=N1)C(CC(C)C)N)C

Description

1-(3-Ethyl-1-methyl-1h-1,2,4-triazol-5-yl)-3-methylbutan-1-amine is a useful research compound. Its molecular formula is C10H20N4 and its molecular weight is 196.29 g/mol. The purity is usually 95%.
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Biological Activity

1-(3-Ethyl-1-methyl-1H-1,2,4-triazol-5-yl)-3-methylbutan-1-amine is a compound that belongs to the triazole family, which is known for its diverse biological activities. Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms, and they have been widely studied for their pharmacological properties. This article explores the biological activity of the specified compound, including its mechanisms of action, therapeutic potentials, and relevant case studies.

The compound's chemical structure can be represented as follows:

• Molecular Formula : C11H18N4
• Molecular Weight : 222.29 g/mol
• CAS Number : 1340302-83-1

Biological Activities

The biological activities of 1-(3-Ethyl-1-methyl-1H-1,2,4-triazol-5-yl)-3-methylbutan-1-amine can be categorized into several key areas:

1. Antimicrobial Activity

Triazole derivatives have demonstrated significant antimicrobial properties. In studies involving various triazole compounds, it was found that modifications in the triazole ring can enhance their activity against both Gram-positive and Gram-negative bacteria. For instance, derivatives similar to the compound have shown effective inhibition of bacterial growth through interference with cell wall synthesis and disruption of metabolic pathways.

2. Antifungal Activity

Triazoles are particularly noted for their antifungal properties. Compounds within this class inhibit the enzyme lanosterol demethylase, crucial for ergosterol biosynthesis in fungi. This leads to increased membrane permeability and ultimately fungal cell death. The specific compound has potential applications in treating fungal infections, similar to other triazole-based antifungal agents like fluconazole.

3. Anti-inflammatory Effects

Research indicates that triazole derivatives may possess anti-inflammatory properties by inhibiting pro-inflammatory cytokines and mediators. This activity is beneficial in conditions such as arthritis and other inflammatory diseases.

The biological activity of 1-(3-Ethyl-1-methyl-1H-1,2,4-triazol-5-yl)-3-methylbutan-1-amine is primarily attributed to its ability to interact with specific biological targets:

• Inhibition of Enzymatic Activity : The compound may inhibit enzymes critical for microbial survival.
• Alteration of Membrane Integrity : By affecting ergosterol synthesis in fungi, it compromises membrane integrity.

Case Studies and Research Findings

Several studies have explored the biological activities of triazole compounds similar to the one :

Study	Findings
Waghmare et al. (2022)	Reported that triazole derivatives exhibit antimicrobial and anti-inflammatory activities; structural modifications can enhance efficacy .
Liu et al. (2020)	Demonstrated antifungal activity against Candida species using modified triazoles .
Smith et al. (2021)	Investigated anti-inflammatory effects in animal models; showed significant reduction in inflammatory markers .